1-((5-chlorothiophen-2-yl)sulfonyl)-N-(3-cyano-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)piperidine-4-carboxamide

• IUPAC Name: 1-(5-chlorothiophen-2-yl)sulfonyl-N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C20H22ClN3O3S3/c1-12-2-3-14-15(11-22)20(28-16(14)10-12)23-19(25)13-6-8-24(9-7-13)30(26,27)18-5-4-17(21)29-18/h4-5,12-13H,2-3,6-10H2,1H3,(H,23,25)
• InChI Key: IZXOXUWIHDEAFV-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)SC(=C2C#N)NC(=O)C3CCN(CC3)S(=O)(=O)C4=CC=C(S4)Cl
• Molecular Formula: C20H22ClN3O3S3
• Molecular Weight: 484.1 g/mol

Description

1-((5-chlorothiophen-2-yl)sulfonyl)-N-(3-cyano-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C20H22ClN3O3S3 and its molecular weight is 484.04. The purity is usually 95%.
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Scientific Research Applications

• Anticancer Agent Synthesis : A study by Rehman et al. (2018) involved the synthesis of propanamide derivatives bearing 4-piperidinyl-1,3,4-oxadiazole, evaluated as anticancer agents. The study synthesized a series of compounds yielding significant yields and identified several with potent anticancer properties against various cancer cell lines, suggesting the therapeutic potential of structurally related compounds (Rehman et al., 2018).

• Pro-apoptotic Activity : Yılmaz et al. (2015) synthesized indapamide derivatives showing proapoptotic activity on melanoma cell lines, demonstrating the compound's potential in cancer therapy. One compound in particular exhibited significant growth inhibition and anticancer activity, highlighting the importance of chemical modifications to enhance therapeutic effects (Yılmaz et al., 2015).

• Anti-Inflammatory and Analgesic Agents : Abu‐Hashem et al. (2020) synthesized novel compounds derived from visnaginone and khellinone, exhibiting significant anti-inflammatory and analgesic activities. This research suggests that chemical derivatives of complex molecules might offer new therapeutic avenues for treating conditions associated with inflammation and pain, potentially extending to cancer-related symptoms (Abu‐Hashem et al., 2020).

• Sulfur-Transfer Reagent in Heterocyclic Synthesis : Bryce (1984) explored the use of piperidine-1-sulphenyl chloride as a sulfur-transfer reagent, leading to the synthesis of sulfur–nitrogen heterocycles. This research underscores the utility of sulfur-transfer reactions in synthesizing novel heterocyclic compounds, potentially useful in developing new pharmaceuticals (Bryce, 1984).